Cas no 59431-14-0 (methylthiomethyl phenyl sulfone)

Methylthiomethyl phenyl sulfone is a sulfur-containing organic compound characterized by its sulfone and thioether functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include stability under various reaction conditions and versatility in nucleophilic substitution reactions. The presence of both methylthio and phenyl sulfone moieties enhances its reactivity in cross-coupling and alkylation processes. Additionally, it serves as a valuable building block for constructing complex molecular frameworks. Its well-defined chemical properties make it a reliable choice for researchers requiring precise and reproducible synthetic pathways.

methylthiomethyl phenyl sulfone structure

59431-14-0 structure

Product Name:methylthiomethyl phenyl sulfone

CAS No:59431-14-0

MF:C₈H₁₀O₂S₂

MW:202.293799877167

CID:950141

PubChem ID:24862916

Update Time:2025-05-27

methylthiomethyl phenyl sulfone Chemical and Physical Properties

Names and Identifiers

- methylthiomethyl phenyl sulfone
- methylsulfanylmethylsulfonylbenzene
- (methylsulfanyl)methyl phenyl sulfone
- [(methylthiomethyl)sulfonyl]benzene
- benzenesulfonyl-methylsulfanyl-methane
- Benzolsulfonyl-methylmercapto-methan
- Methylmercapto-phenylsulfon-methan
- methylthiomethyl phenyl sulphone
- 59431-14-0
- Methylthiomethyl phenyl sulfone, 99%
- DTXSID00349143
- 1-((Methylthio)methylsulfonyl)benzene
- InChI=1/C8H10O2S2/c1-11-7-12(9,10)8-5-3-2-4-6-8/h2-6H,7H2,1H
- Methyl((phenylsulfonyl)methyl)sulfane
- benzene, [[(methylthio)methyl]sulfonyl]-
- SCHEMBL730444
- AKOS024370876
- XBGGZYQBIQAYII-UHFFFAOYSA-N
- {[(methylthio)methyl]sulfonyl}benzene
- MDL： MFCD00075517
- Inchi： 1S/C8H10O2S2/c1-11-7-12(9,10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
- InChI Key： XBGGZYQBIQAYII-UHFFFAOYSA-N
- SMILES： S(CSC)(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 202.01200
Monoisotopic Mass: 202.01222190g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 67.8Å²

Experimental Properties

Color/Form: Not available
Melting Point: 85-87 °C (lit.)
PSA: 67.82000
LogP: 2.86160
Solubility: Not available

methylthiomethyl phenyl sulfone Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	368539-5G	methylthiomethyl phenyl sulfone	59431-14-0	99%	5G	￥1042.38	2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00953-5g	methylthiomethyl phenyl sulfone	59431-14-0	99%	5g	¥1498.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-235874-5 g	Methylthiomethyl phenyl sulfone,	59431-14-0		5g	￥699.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-235874-5g	Methylthiomethyl phenyl sulfone,	59431-14-0		5g	￥699.00	2023-09-05